Cas no 25377-21-3 (Phenol,bis(1,1-dimethylethyl)-4-methyl-)

Phenol,bis(1,1-dimethylethyl)-4-methyl- structure
25377-21-3 structure
Product Name:Phenol,bis(1,1-dimethylethyl)-4-methyl-
CAS No:25377-21-3
MF:C15H24O
MW:220.350464820862
CID:255131
PubChem ID:3034427
Update Time:2025-04-19

Phenol,bis(1,1-dimethylethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,bis(1,1-dimethylethyl)-4-methyl-
    • 2,3-di-tert-butyl-4-methylphenol
    • AI3-17063
    • Di-tert-butyl-p-cresol
    • NSC 133443
    • p-Cresol, di-tert-butyl- (8CI)
    • SCHEMBL36472
    • di-t-butyl-p-cresol
    • DTXSID90894819
    • 2,3-ditert-butyl-4-methylphenol
    • 25377-21-3
    • di-tert.-butyl-p-cresol
    • Q65654046
    • Phenol, bis(1,1-dimethylethyl)-4-methyl-
    • p-Cresol, di-tert-butyl-
    • EINECS 246-911-9
    • NS00066897
    • QWQNFXDYOCUEER-UHFFFAOYSA-N
    • Inchi: 1S/C15H24O/c1-10-8-9-11(16)13(15(5,6)7)12(10)14(2,3)4/h8-9,16H,1-7H3
    • InChI Key: QWQNFXDYOCUEER-UHFFFAOYSA-N
    • SMILES: OC1=CC=C(C)C(=C1C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 220.18282
  • Monoisotopic Mass: 220.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

Phenol,bis(1,1-dimethylethyl)-4-methyl- Related Literature

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